Cas no 1058232-49-7 (1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-[2-(methylsulfanyl)benzoyl]piperazine)

• Product Name: 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-[2-(methylsulfanyl)benzoyl]piperazine
• CAS No: 1058232-49-7
• MF: C₁₇H₁₉N₇OS
• MW: 369.444060564041
• CID: 6042372
• PubChem ID: 25793714
• Update Time: 2025-11-07

1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-[2-(methylsulfanyl)benzoyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-[2-(methylsulfanyl)benzoyl]piperazine
• 1058232-49-7
• (2-methylsulfanylphenyl)-[4-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone
• (4-(3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(2-(methylthio)phenyl)methanone
• F5062-0139
• AKOS024494225
• VU0632902-1

• Inchi： 1S/C17H19N7OS/c1-22-15-14(20-21-22)16(19-11-18-15)23-7-9-24(10-8-23)17(25)12-5-3-4-6-13(12)26-2/h3-6,11H,7-10H2,1-2H3
• InChI Key： MGTYMZXBZTWHCJ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(N1CCN(C2C3=C(N=CN=2)N(C)N=N3)CC1)=O

Computed Properties

• Exact Mass: 369.13717943g/mol
• Monoisotopic Mass: 369.13717943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-[2-(methylsulfanyl)benzoyl]piperazine

1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-[2-(methylsulfanyl)benzoyl]piperazine: A Comprehensive Overview

The compound 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-[2-(methylsulfanyl)benzoyl]piperazine (CAS No: 1058232-49-7) is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of piperazine derivatives, which are widely explored for their diverse biological activities. The structure of this molecule is characterized by a piperazine ring system substituted with a triazolopyrimidine moiety and a methylsulfanylbenzoyl group, making it a unique candidate for various therapeutic applications.

The triazolopyrimidine core of the molecule is known for its ability to interact with various biological targets, including kinases and other enzyme systems. Recent studies have highlighted the potential of such heterocyclic structures in modulating cellular signaling pathways, particularly in oncology and inflammation-related diseases. The methylsulfanylbenzoyl group attached to the piperazine ring further enhances the molecule's pharmacokinetic properties, such as solubility and bioavailability, which are critical for drug delivery.

One of the most promising aspects of this compound is its ability to inhibit specific protein kinases involved in cancer progression. For instance, preclinical studies have demonstrated that 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-[2-(methylsulfanyl)benzoyl]piperazine exhibits potent inhibitory activity against Aurora kinases, which are key regulators of mitosis and are often overexpressed in various malignancies. This makes it a strong candidate for anti-cancer drug development.

In addition to its kinase inhibitory properties, this compound has also shown potential in modulating other therapeutic targets. For example, recent research has explored its role in inhibiting histone deacetylases (HDACs), which are implicated in epigenetic regulation and cancer development. The combination of kinase inhibition and epigenetic modulation suggests that this compound could serve as a multi-targeted therapeutic agent, offering synergistic effects in treating complex diseases like cancer.

The synthesis of 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-[2-(methylsulfanyl)benzoyl]piperazine involves a series of advanced organic chemistry techniques. The construction of the triazolopyrimidine ring is typically achieved through cyclization reactions involving appropriate amino and carbonyl precursors. The substitution at the piperazine nitrogen atoms is then carried out using coupling agents to ensure high yields and purity.

From an analytical standpoint, this compound has been thoroughly characterized using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), MS (Mass Spectrometry), and IR (Infrared Spectroscopy). These analyses confirm the molecular structure and purity of the compound, ensuring its suitability for biological testing and further development.

Looking ahead, the future of 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-[2-(methylsulfanyl)benzoyl]piperazine lies in its potential translation from preclinical studies to clinical trials. Researchers are actively exploring its safety profile and efficacy in animal models of cancer and inflammatory diseases. Positive results from these studies could pave the way for human trials and eventual approval as a novel therapeutic agent.

In conclusion, 1-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-[2-(methylsulfanyl)benzoyl]piperazine represents a significant advancement in medicinal chemistry. Its unique structure combines multiple functional groups that confer diverse biological activities, making it a valuable asset in the quest for innovative treatments for complex diseases.